Cas no 13980-16-0 (Docosanoic acid,13-hydroxy-)

• Product Name: Docosanoic acid,13-hydroxy-
• CAS No: 13980-16-0
• MF: C₂₂H₄₄O₃
• MW: 356.582967758179
• CID: 216450
• PubChem ID: 151842
• Update Time: 2025-04-19

Docosanoic acid,13-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid,13-hydroxy-
• 13-hydroxydocosanoic acid
• LMFA01050210
• 13-hydroxy-docosanoic acid
• DTXSID50930601
• Docosanoic acid, 13-hydroxy-
• C03049
• CHEBI:17314
• Q27102316
• 13980-16-0
• SCHEMBL1882359

• Inchi： 1S/C22H44O3/c1-2-3-4-5-9-12-15-18-21(23)19-16-13-10-7-6-8-11-14-17-20-22(24)25/h21,23H,2-20H2,1H3,(H,24,25)
• InChI Key： BYCZEMFWXYCUSJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 356.32922
• Monoisotopic Mass: 356.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids